Cas no 6309-19-9 (1-(methylamino)-2-phenylpropan-2-ol)

• Product Name: 1-(methylamino)-2-phenylpropan-2-ol
• CAS No: 6309-19-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD00822643
• CID: 1651552
• PubChem ID: 238240
• Update Time: 2025-06-09

1-(methylamino)-2-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(methylamino)-2-phenylpropan-2-ol
• NSC42531
• KST-1B7767
• Methyl-methylaminomethyl-phenyl-carbinol
• 1-methyl-2-(methylamino)-1-phenylethanol
• AC1Q76Z8
• 1-methylamino-2-phenyl-propan-2-ol
• (2S)-1-(methylamino)-2-phenylpropan-2-ol
• AC1L60J5
• SureCN5142176
• AR-1B3060
• CTK5B7495
• NSC42531; KST-1B7767; Methyl-methylaminomethyl-phenyl-carbinol; 1-methyl-2-(methylamino)-1-phenylethanol; AC1Q76Z8; 1-methylamino-2-phenyl-propan-2-ol; (2S)-1-(methylamino)-2-phenylpropan-2-ol; AC1L60J5; SureCN5142176; AR-1B3060; CTK5B7495;
• 6309-19-9
• AKOS011660208
• CHEMBL4563691
• NSC 42531
• 1-methylamino-2-phenylpropan2-ol
• DTXSID00285633
• NSC-42531
• EN300-257251
• 1-(Methylamino)-2-phenyl-2-propanol, AldrichCPR
• SCHEMBL5142176

• MDL： MFCD00822643
• Inchi： 1S/C10H15NO/c1-10(12,8-11-2)9-6-4-3-5-7-9/h3-7,11-12H,8H2,1-2H3
• InChI Key： NZHZQFHWJAOLGB-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)CNC

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26
• LogP: 1.50440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(methylamino)-2-phenylpropan-2-ol

Research Briefing on 1-(methylamino)-2-phenylpropan-2-ol (CAS: 6309-19-9): Recent Advances and Applications

1-(methylamino)-2-phenylpropan-2-ol (CAS: 6309-19-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. This research briefing provides an overview of the latest findings, methodologies, and applications related to this compound, highlighting its relevance in modern drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 1-(methylamino)-2-phenylpropan-2-ol as a precursor in the synthesis of novel adrenergic receptor agonists. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound's structural properties and its interactions with target receptors. The results demonstrated its potential in modulating adrenergic pathways, which could have implications for treating conditions such as hypertension and asthma.

Another significant development involves the use of 1-(methylamino)-2-phenylpropan-2-ol in the design of prodrugs with improved pharmacokinetic profiles. Researchers at a leading pharmaceutical company reported that derivatives of this compound exhibited enhanced bioavailability and reduced side effects compared to traditional formulations. This finding opens new avenues for optimizing drug delivery systems, particularly for oral administration of CNS-active compounds.

In the context of neurodegenerative diseases, a 2023 study explored the neuroprotective effects of 1-(methylamino)-2-phenylpropan-2-ol derivatives. The research team utilized in vitro and in vivo models to assess the compound's ability to mitigate oxidative stress and inflammation in neuronal cells. Preliminary results indicated promising neuroprotective properties, suggesting potential applications in Alzheimer's and Parkinson's disease therapeutics.

The synthesis and scale-up of 1-(methylamino)-2-phenylpropan-2-ol have also seen recent advancements. A team of chemical engineers developed a more efficient catalytic process for its production, reducing waste and improving yield. This innovation addresses one of the key challenges in industrial-scale manufacturing of this compound, making it more accessible for pharmaceutical applications.

Looking forward, researchers are particularly interested in exploring the chiral properties of 1-(methylamino)-2-phenylpropan-2-ol, as its stereochemistry may significantly influence biological activity. Several ongoing studies are investigating the differential effects of its enantiomers, which could lead to more targeted and effective therapeutic agents. The compound's versatility and modifiable structure continue to make it a valuable scaffold in medicinal chemistry.

In conclusion, recent research on 1-(methylamino)-2-phenylpropan-2-ol (CAS: 6309-19-9) demonstrates its growing importance in pharmaceutical development. From its role as a synthetic intermediate to its potential therapeutic applications, this compound represents an active area of investigation with significant implications for drug discovery. Future studies will likely focus on optimizing its pharmacological properties and expanding its therapeutic indications.